1-(5-nitro-1H-benzimidazol-2-yl)-2,4,6-triphenylpyridinium

• Molecular Formula: C30H21N4O2+
• Molecular Weight: 469.5 g/mol
• IUPAC Name: 6-nitro-2-(2,4,6-triphenylpyridin-1-ium-1-yl)-1H-benzimidazole
• InChI: InChI=1S/C30H21N4O2/c35-34(36)25-16-17-26-27(20-25)32-30(31-26)33-28(22-12-6-2-7-13-22)18-24(21-10-4-1-5-11-21)19-29(33)23-14-8-3-9-15-23/h1-20H,(H,31,32)/q+1
• InChI Key: VSHULTONLHASHC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC(=[N+](C(=C2)C3=CC=CC=C3)C4=NC5=C(N4)C=C(C=C5)[N+](=O)[O-])C6=CC=CC=C6

Description

1-(5-nitro-1H-benzimidazol-2-yl)-2,4,6-triphenylpyridinium, also known as NBD-Ph-NO2, is a fluorescent dye that has gained significant attention in scientific research due to its unique properties. This compound has been widely used in various fields, including biology, chemistry, and material science.

Mechanism of Action

The mechanism of action of 1-(5-nitro-1H-benzimidazol-2-yl)-2,4,6-triphenylpyridinium is based on its ability to interact with specific molecules and ions. The compound has a nitro group that can be reduced to a hydroxylamine by certain enzymes or reducing agents. This reduction results in a change in the fluorescent properties of the compound, which can be used to detect the presence of the reducing agent or enzyme.
Biochemical and Physiological Effects:
1-(5-nitro-1H-benzimidazol-2-yl)-2,4,6-triphenylpyridinium has been shown to have minimal toxicity and does not have any significant effects on biochemical and physiological processes. However, it is important to note that the compound can interact with certain biomolecules, such as proteins and DNA, which can affect their function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(5-nitro-1H-benzimidazol-2-yl)-2,4,6-triphenylpyridinium is its high sensitivity and selectivity for certain molecules and ions. Additionally, it has a high quantum yield and a long fluorescence lifetime, which makes it an ideal probe for fluorescence microscopy and imaging. However, one of the limitations of 1-(5-nitro-1H-benzimidazol-2-yl)-2,4,6-triphenylpyridinium is its limited solubility in aqueous solutions, which can affect its performance in certain applications.

Future Directions

There are several future directions for the use of 1-(5-nitro-1H-benzimidazol-2-yl)-2,4,6-triphenylpyridinium in scientific research. One potential application is in the development of biosensors for the detection of specific biomolecules and ions. Additionally, the compound can be used to study the interactions between proteins and DNA, which can provide insights into the mechanisms of various biological processes. Further research is also needed to improve the solubility of 1-(5-nitro-1H-benzimidazol-2-yl)-2,4,6-triphenylpyridinium in aqueous solutions and to develop new synthesis methods that can produce the compound in large quantities.
Conclusion:
In conclusion, 1-(5-nitro-1H-benzimidazol-2-yl)-2,4,6-triphenylpyridinium is a versatile fluorescent probe that has numerous applications in scientific research. Its unique properties make it an ideal tool for studying various biomolecules and ions. While there are limitations to its use, ongoing research is focused on improving its performance and expanding its applications.

Synthesis Methods

The synthesis of 1-(5-nitro-1H-benzimidazol-2-yl)-2,4,6-triphenylpyridinium involves the reaction of 5-nitro-1H-benzimidazole with 2,4,6-triphenylpyridine in the presence of a catalyst. The resulting compound is a yellow powder that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile.

Scientific Research Applications

1-(5-nitro-1H-benzimidazol-2-yl)-2,4,6-triphenylpyridinium has been extensively used in scientific research as a fluorescent probe for various applications. It has been used to detect and quantify metal ions, such as zinc and copper, in biological samples. Additionally, 1-(5-nitro-1H-benzimidazol-2-yl)-2,4,6-triphenylpyridinium has been used to study the binding properties of proteins and DNA. Its fluorescence properties have also been utilized in the development of biosensors for the detection of various analytes.